2-(4-chloro-3-methylphenoxy)-N-[(5-methylfuran-2-yl)methyl]-N-(pyridin-2-yl)propanamide

• Molecular Formula: C21H21ClN2O3
• Molecular Weight: 384.9 g/mol
• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-[(5-methylfuran-2-yl)methyl]-N-pyridin-2-ylpropanamide
• InChI: InChI=1S/C21H21ClN2O3/c1-14-12-17(9-10-19(14)22)27-16(3)21(25)24(20-6-4-5-11-23-20)13-18-8-7-15(2)26-18/h4-12,16H,13H2,1-3H3
• InChI Key: NCXQVHOFBBTZQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN(C2=CC=CC=N2)C(=O)C(C)OC3=CC(=C(C=C3)Cl)C

Description

2-(4-chloro-3-methylphenoxy)-N-[(5-methylfuran-2-yl)methyl]-N-(pyridin-2-yl)propanamide is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes a chlorinated phenoxy group, a furan ring, and a pyridine moiety, making it an interesting subject for research in organic chemistry and related disciplines.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chloro-3-methylphenoxy)-N-[(5-methylfuran-2-yl)methyl]-N-(pyridin-2-yl)propanamide typically involves multiple steps, including the formation of intermediate compounds. One common approach is to start with the chlorination of 4-methylphenol to obtain 4-chloro-3-methylphenol. This intermediate is then reacted with 2-bromoethylamine to form 2-(4-chloro-3-methylphenoxy)ethylamine. The next step involves the reaction of this intermediate with 5-methylfurfural to form the desired product through a condensation reaction.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to increase yield and purity. This can include controlling the temperature, pressure, and pH of the reaction mixture, as well as using catalysts to enhance the reaction rate. Additionally, purification techniques such as recrystallization or chromatography may be employed to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

2-(4-chloro-3-methylphenoxy)-N-[(5-methylfuran-2-yl)methyl]-N-(pyridin-2-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form a furanone derivative.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst can be used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide or thiourea.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the furan ring can yield a furanone derivative, while reduction of a nitro group can produce an amine.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may have biological activity, making it a candidate for drug discovery and development.

Medicine: Its unique structure could be explored for potential therapeutic applications.

Industry: The compound can be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 2-(4-chloro-3-methylphenoxy)-N-[(5-methylfuran-2-yl)methyl]-N-(pyridin-2-yl)propanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

2-(4-chloro-3-methylphenoxy)acetic acid: Similar in structure but lacks the furan and pyridine moieties.

2-(4-chloro-3-methylphenoxy)propanoic acid: Another related compound with a simpler structure.

N-(4-chloro-3-methylphenyl)-N-(pyridin-2-yl)propanamide: Similar but without the furan ring.

Uniqueness

The uniqueness of 2-(4-chloro-3-methylphenoxy)-N-[(5-methylfuran-2-yl)methyl]-N-(pyridin-2-yl)propanamide lies in its combination of functional groups, which can confer distinct chemical and biological properties